1-(2-chlorophenyl)-N-[(3,5-dimethylisoxazol-4-yl)methyl]-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide
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Description
1-(2-chlorophenyl)-N-[(3,5-dimethylisoxazol-4-yl)methyl]-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H17ClN6O2 and its molecular weight is 408.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
This compound is part of a broader category of chemicals that have been synthesized and characterized for various purposes, including their potential biological activities. For instance, the synthesis and antioxidant properties of similar triazole derivatives have been explored due to their potential therapeutic applications. The detailed synthesis involves reactions that yield new compounds, characterized by spectral data, indicating a methodological approach to exploring chemical properties and activities (Bekircan et al., 2008).
Antioxidant and Antiradical Activities
Specific triazole derivatives have been screened for their antioxidant and antiradical activities, showcasing the potential of these compounds in mitigating oxidative stress, which is a contributing factor in various chronic diseases. The evaluation of these activities is crucial in identifying new therapeutic agents that can protect the body from free radicals and oxidative damage (Bekircan et al., 2008).
Biological Activity Evaluation
The compound belongs to a class of chemicals that have been subjected to biological evaluation to determine their potential as anticancer and anti-5-lipoxygenase agents. Such studies are vital for identifying new drugs that can effectively treat cancer and inflammatory conditions by targeting specific pathways in the body. The synthesis of novel pyrazolopyrimidines derivatives, for example, has demonstrated significant biological activities, underscoring the importance of these compounds in pharmaceutical research (Rahmouni et al., 2016).
Antimicrobial and Antitumor Applications
Research into triazole derivatives also extends to their antimicrobial and antitumor applications. These compounds have been synthesized and tested against various pathogenic bacteria and tumor cells, highlighting their potential in treating infectious diseases and cancer. The investigation of their antimicrobial and antitumor activities is a critical step in drug development, aiming to provide new treatments that are effective against resistant strains of bacteria and aggressive forms of cancer (Khalifa et al., 2015).
Properties
IUPAC Name |
1-(2-chlorophenyl)-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-pyridin-2-yltriazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN6O2/c1-12-14(13(2)29-25-12)11-23-20(28)18-19(16-8-5-6-10-22-16)27(26-24-18)17-9-4-3-7-15(17)21/h3-10H,11H2,1-2H3,(H,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFRLDVKAHGXJQG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CNC(=O)C2=C(N(N=N2)C3=CC=CC=C3Cl)C4=CC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.